Cas no 382605-72-3 (NSC668394)

• Product Name: NSC668394
• CAS No: 382605-72-3
• MF: C₁₇H₁₂Br₂N₂O₃
• MW: 452.096782684326
• CID: 3320025
• PubChem ID: 381594
• Update Time: 2025-04-21

NSC668394 Chemical and Physical Properties

Names and Identifiers

• 5,8-QUINOLINEDIONE, 7-[[2-(3,5-DIBROMO-4-HYDROXYPHENYL)ETHYL]AMINO]-
• NSC668394
• HY-115492
• G14417
• MLS002702211
• CHEMBL1736254
• 7-(3,5-dibromo-4-hydroxyphenethylamino)quinoline-5,8-dione
• NCGC00098073-01
• US20230364057, Compound 232
• CCG-37512
• NCGC00014973-02
• NCIStruc2_001928
• 7-[2-(3,5-dibromo-4-hydroxyphenyl)ethylamino]quinoline-5,8-dione
• NCGC00014973
• BDBM635622
• CS-0087168
• NSC-668394
• NCI60_023845
• 7-((2-(3,5-dibromo-4-hydroxyphenyl)ethyl)amino)-5,8-quinolinedione
• SCHEMBL2599172
• MS-28214
• 382605-72-3
• NCI668394
• 5, 7-[[2-(3,5-dibromo-4-hydroxyphenyl)ethyl]amino]-
• CHEMBL470157
• AKOS040749051
• NCIStruc1_001708
• DA-56315
• EX-A11225

• Inchi： 1S/C17H12Br2N2O3/c18-11-6-9(7-12(19)16(11)23)3-5-20-13-8-14(22)10-2-1-4-21-15(10)17(13)24/h1-2,4,6-8,20,23H,3,5H2
• InChI Key： OHPHDPYJEHZGDE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCNC1=CC(C2=CC=CN=C2C1=O)=O)Br)O

Computed Properties

• Exact Mass: 451.91942g/mol
• Monoisotopic Mass: 449.92147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline quinones